2-Azido-5-bromopyrimidine

• IUPAC Name: 2-azido-5-bromopyrimidine
• InChI: InChI=1S/C4H2BrN5/c5-3-1-7-4(8-2-3)9-10-6/h1-2H
• InChI Key: LWNBYVTWYQENKY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)N=[N+]=[N-])Br
• Molecular Formula: C4H2BrN5
• Molecular Weight: 200.00 g/mol
• CAS RN: 1510176-76-7

Description

Synthesis Analysis

The synthesis of 2-azido-5-bromopyrimidine involves a diazotransfer reaction. This reaction was established for oligoribonucleotides of different lengths and secondary structures. The robustness of the approach was further demonstrated for RNAs containing multiple 2′-azido moieties and for RNAs containing other sensitive modifications such as thiouridine or methylated nucleobases with a positive charge.

Molecular Structure Analysis

The molecular formula of this compound is C4H2BrN5. Its molecular weight is 200 g/mol.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex. For instance, the preparation of azido modified nucleic acids by solid-phase synthesis is problematic due to the inherent reactivity of P (III) species with azides according to the Staudinger reaction. Various strategies have been developed to bypass this limitation.

Scientific Research Applications

Synthesis and Structural Characterization

2-Azido-5-bromopyrimidine serves as a critical intermediate in the synthesis of various complex molecules due to its reactive azido and bromo functional groups. It facilitates the construction of diverse heterocyclic compounds, which are pivotal in medicinal chemistry for their biological activities. For instance, it has been utilized in the synthesis of 2-azido-5-nitropyrimidine, demonstrating azido-tetrazole tautomerism, a phenomenon critical for understanding the reactivity and potential applications of azidopyrimidines in drug design and synthesis (Gorbunov et al., 2013). This work highlights the versatility of this compound in generating compounds that can undergo nucleophilic substitution reactions, enabling further chemical transformations.

Drug Design and Fragment-Based Drug Discovery (FBDD)

The azido-tetrazole equilibrium, evident in compounds derived from this compound, offers unique opportunities for drug design, particularly in the development of azide-containing pharmaceuticals. This equilibrium can mask the reactivity of the azido group, preventing premature reactions during the synthesis of drug candidates. Thomann et al. (2015) explored this concept by steering the azido-tetrazole equilibrium through substituent variation, demonstrating its potential in fragment-based drug design (FBDD) and as a pH-dependent azide-protecting strategy for selective synthesis (Thomann et al., 2015). Such approaches enable the targeted synthesis of bioactive molecules with enhanced specificity and efficacy, showcasing the application of this compound derivatives in creating novel therapeutic agents.

Magnetic Materials and Coordination Chemistry

This compound derivatives also find application in the synthesis of coordination compounds with interesting magnetic properties. Vicente et al. (2009) reported the synthesis and magnetic characterization of manganese(II) complexes incorporating 5-bromopyrimidine, revealing insights into the design of materials with potential applications in magnetic storage and spintronics (Vicente et al., 2009). These studies exemplify how the structural features of this compound can be exploited to engineer compounds with specific magnetic behaviors, contributing to the advancement of materials science.

Safety and Hazards

The safety data sheet for 5-Bromopyrimidine, a related compound, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The synthetic ease of generating 2′-azido RNA will pave the way for biotechnological applications, in particular for siRNA technologies and for referencing the growing number of RNA metabolic labeling approaches that rely on 2′-azido nucleosides.